Cas no 61227-26-7 (Benzoyl chloride, 5-(acetyloxy)-2-methoxy-)

Benzoyl chloride, 5-(acetyloxy)-2-methoxy- structure
61227-26-7 structure
Product Name:Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
CAS No:61227-26-7
MF:C10H9ClO4
MW:228.629062414169
CID:487626
PubChem ID:71397963
Update Time:2025-04-19

Benzoyl chloride, 5-(acetyloxy)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
    • (3-carbonochloridoyl-4-methoxyphenyl) acetate
    • 61227-26-7
    • DTXSID50819422
    • 3-(Chlorocarbonyl)-4-methoxyphenyl acetate
    • Inchi: 1S/C10H9ClO4/c1-6(12)15-7-3-4-9(14-2)8(5-7)10(11)13/h3-5H,1-2H3
    • InChI Key: ITIHWBRZKWMBDS-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C=CC=1OC)OC(C)=O)=O

Computed Properties

  • Exact Mass: 228.01897
  • Monoisotopic Mass: 228.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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